Cas no 7560-59-0 (Butylmethyl sulfone)

• Product Name: Butylmethyl sulfone
• CAS No: 7560-59-0
• MF: C₅H₁₂O₂S
• MW: 136.212580680847
• CID: 862223
• PubChem ID: 139046
• Update Time: 2025-04-19

Butylmethyl sulfone Chemical and Physical Properties

Names and Identifiers

• Butylmethyl sulfone
• 1-(methylsulfonyl)-Butane
• 1-(Methylsulphonyl)butane
• Butyl methyl sulphone
• Sulfone, butyl methyl
• 1-(Methylsulfonyl)butane #
• QRXUXNUNFHPWLQ-UHFFFAOYSA-N
• SCHEMBL514270
• DTXSID20226508
• Butane, 1-(methylsulfonyl)-
• Butyl methyl sulfone
• InChI=1/C5H12O2S/c1-3-4-5-8(2,6)7/h3-5H2,1-2H
• 7560-59-0
• 1-(Methylsulfonyl)butane

• Inchi： 1S/C5H12O2S/c1-3-4-5-8(2,6)7/h3-5H2,1-2H3
• InChI Key： QRXUXNUNFHPWLQ-UHFFFAOYSA-N
• SMILES： S(C)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 136.05586
• Monoisotopic Mass: 136.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 254.5°C at 760 mmHg
• Flash Point: 120.8°C
• Refractive Index: 1.428
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones